Cas no 1358584-25-4 (2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 1358584-25-4
• MF: C₂₆H₂₉N₅O₄
• MW: 475.5396
• CID: 5345653
• Update Time: 2023-11-21

2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• 2-(1-ethyl-3-methyl-5,7-dioxo-6-phenethyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide

• Inchi： 1S/C26H29N5O4/c1-5-31-24-23(18(3)28-31)30(16-22(32)27-20-15-17(2)11-12-21(20)35-4)26(34)29(25(24)33)14-13-19-9-7-6-8-10-19/h6-12,15H,5,13-14,16H2,1-4H3,(H,27,32)
• InChI Key： YKMUPDBUMNQGLW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H])N(C([H])([H])C(N([H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C=2OC([H])([H])[H])=O)C(N1C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 773
• XLogP3: 3.4
• Topological Polar Surface Area: 96.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines